Cas no 1153382-79-6 (N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide)

N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide is a specialized organic compound featuring a piperidine carboxamide core substituted with an N-methyl and an oxan-4-yl group. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The compound's balanced lipophilicity and hydrogen-bonding capacity enhance its potential as an intermediate in drug discovery, particularly for CNS-targeting molecules. Its rigid yet flexible scaffold allows for structural modifications, facilitating the development of bioactive analogs. The presence of both cyclic ether and amide functionalities contributes to its stability and solubility profile, supporting applications in medicinal chemistry and material science. Proper handling and storage under inert conditions are recommended to maintain integrity.
N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide structure
1153382-79-6 structure
Product Name:N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide
CAS No:1153382-79-6
MF:C12H22N2O2
MW:226.315283298492
CID:5048332
Update Time:2025-11-02

N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-methyl-N-(oxan-4-yl)piperidine-4-carboxamide
    • N-Methyl-N-(tetrahydro-2H-pyran-4-yl)piperidine-4-carboxamide
    • N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide
    • Inchi: 1S/C12H22N2O2/c1-14(11-4-8-16-9-5-11)12(15)10-2-6-13-7-3-10/h10-11,13H,2-9H2,1H3
    • InChI Key: JLSLHARGDTZFPD-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)N(C)C(C1CCNCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 233
  • XLogP3: 0.2
  • Topological Polar Surface Area: 41.6

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Additional information on N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide

N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide (CAS No. 1153382-79-6): A Comprehensive Overview

N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide (CAS No. 1153382-79-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research and material science. This compound, often referred to as N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide, belongs to the class of piperidine derivatives, which are widely studied for their bioactive potential and versatility in synthetic chemistry.

The molecular structure of N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide features a piperidine ring substituted with a carboxamide group and an oxan-4-yl moiety. This combination of functional groups makes it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its use in the development of central nervous system (CNS) targeting compounds, as the piperidine scaffold is known to interact with various neurotransmitter receptors.

Recent studies have highlighted the potential of N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide in addressing current challenges in drug discovery. With the growing demand for novel neuromodulators and cognitive enhancers, this compound has emerged as a promising candidate for further investigation. Its structural features allow for easy modification, making it a versatile building block in medicinal chemistry.

In the context of green chemistry and sustainable synthesis, N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide has been evaluated for its compatibility with environmentally friendly reaction conditions. Researchers are particularly interested in optimizing its synthesis to minimize waste and reduce energy consumption, aligning with global trends toward sustainable pharmaceutical production.

The compound's physicochemical properties, including its solubility profile and stability under various conditions, have been extensively studied. These characteristics are crucial for its potential formulation into bioavailable drug products. Recent advancements in computational chemistry have enabled more accurate predictions of its behavior in biological systems, accelerating its research and development.

Market analysis indicates growing interest in N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide among pharmaceutical companies and research institutions. The compound's patent landscape and commercial availability are subjects of ongoing discussion in the scientific community. As the demand for innovative therapeutic agents continues to rise, this molecule is positioned as a potentially valuable asset in drug development pipelines.

From a synthetic chemistry perspective, N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide serves as an excellent example of modern heterocyclic chemistry applications. Its synthesis typically involves amide bond formation strategies and protective group chemistry, topics that are currently trending in organic synthesis research. The compound's preparation has been optimized through various catalytic methods, reflecting the field's shift toward more efficient and selective transformations.

Quality control and analytical characterization of N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide represent another area of active research. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to ensure the compound's purity and structural integrity. These analytical methods are critical for maintaining standards in pharmaceutical-grade chemicals.

The potential biological activities of N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide continue to be explored through in vitro and in silico studies. Preliminary data suggest possible interactions with various enzyme systems and receptor targets, though further validation is required. This research direction aligns with current interests in targeted drug design and personalized medicine approaches.

As the scientific community's understanding of N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide deepens, its applications may expand beyond pharmaceuticals. Potential uses in material science, particularly in the development of functional polymers and smart materials, are being investigated. The compound's structural features make it an interesting candidate for creating novel materials with specific properties.

In conclusion, N-Methyl-N-(oxan-4-yl)piperidine-4-carboxamide (CAS No. 1153382-79-6) represents a fascinating subject of study at the intersection of organic chemistry, pharmaceutical science, and materials research. Its unique structural characteristics and potential applications position it as a compound worthy of continued investigation in various scientific disciplines. As research progresses, we anticipate new discoveries that will further elucidate its properties and expand its practical applications in science and industry.

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